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Executive Summary

The Optec Gemini Focusing Rotator is an integrated, single-unit solution designed to provide
high-precision, heavy-payload capabilities for telescope focusing and camera field rotation.
Engineered for modern astronomical imaging, the Gemini addresses the critical need for a
rigid, flexure-free imaging train while minimizing back focus consumption. This document
provides a comprehensive technical overview of the Gemini's capabilities, core specifications,
operational workflows, and control systems. Quantitative data is presented in tabular format for
clarity, and logical diagrams are provided to illustrate its integration and operation within an
astronomical imaging setup.

Core Designh and Mechanical Specifications

The Gemini was conceived to overcome the limitations of traditional focuser and rotator
combinations, where stacking individual components can introduce flexure and consume
significant back focus distance.[1] Its design integrates both functions into a single, robust
housing built from two parallel plates of MIC-6 tool plate, ensuring flathess within 25 microns
(0.001 inches).[2][3] This construction, supported by seven precision stand-off spacers,
provides a rigid base capable of handling heavy camera payloads.[2][4]

A key design feature is the rotating drawtube, which provides superior strength for imaging
packages weighing up to 10 kg (22 Ibs) without flexure.[1][5] The drawtube's linear motion for

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1168578?utm_src=pdf-interest
https://www.benchchem.com/product/b1168578?utm_src=pdf-body
https://optcorp.com/products/optec-gemini-focusing-rotator-system-19750
https://telescopes.net/optec-gemini-focusing-rotator-opt-19750.html
https://www.teleskop-express.de/en/astrophotography-and-photography-15/other-photo-accessories-143/optec-gemini-focusing-rotator-14516
https://telescopes.net/optec-gemini-focusing-rotator-opt-19750.html
https://www.baader-planetarium.com/en/gemini-3-75inch-focuser-rotator.html
https://optcorp.com/products/optec-gemini-focusing-rotator-system-19750
https://rouzastro.com/the-optec-gemini-low-profile-focuser-reviewed/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

focusing is driven by a high-torque stepper motor and a Kevlar timing belt, while rotation is

managed by a custom X-cage bearing system.[1][2]

Quantitative Mechanical Specifications

The following tables summarize the key performance metrics of the Optec Gemini Focusing

Rotator.

Table 1: Mechanical & Performance Specifications

Specification Value Source(s)
Clear Aperture 3.75 inches (95 mm) [11[2][6]
Payload Capacity 22 Ibs (10 kg) without flexure [11[415]
Focuser Travel 0.5 inches (12.7 mm) [1][2][6]
Focuser Resolution 0.11 microns per step [11[2]15]16]
Rotator Resolution 600 steps per degree [1][2][5][6]
Minimum Overall Thickness 2.2 inches (55.9 mm) [1][4116]
Back Focus Usage 2.2 10 2.7 inches (55.9 to 68.6 (121061
mm)

| Weight | 6 Ibs. 6 0z. (2.9 kg) [[1][4][6] |

Table 2: Gemini Control Hub Specifications
Specification Value Source(s)
Dimensions (L x W x H) >1"x3.2% x 1.0 (130 x 81 [2][6]

X 27 mm)

Weight

10 oz. (285 q)

[2](6]

Case Material

6061 aluminum, anodized
black

[3](6]
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| Power Input | 12VDC, 2.5 x 5.5mm plug, center positive |[2][3][6] |

Control System and Connectivity

The Gemini system is operated via the Gemini Control Hub, which serves as the central
interface between the focusing rotator and a control computer.[3] The hub offers a versatile
range of connectivity options to suit various observatory setups.

Connectivity Ports

e Focuser & Rotator: Dual RJ45 sockets for Cat-5e/6 cables connecting the hub to the main
Gemini unit.[2][6]

o PC Communication: Standard options include a USB/Serial connection (via an RJ12 socket)
and a standard RJ45 Ethernet port for network integration.[3][6]

e Wireless: An optional 802.11 WiFi board can be installed for wireless control.[4][6]

e Hand Controller: An RJ22 socket allows for the connection of a dedicated hand controller for
manual operation at the telescope.[3][6]

Software and Compatibility

The Gemini system is fully ASCOM compliant, allowing it to be controlled by a wide range of
third-party astronomical imaging software.[3][7][8] Optec provides its own "Gemini
Commander" software, which offers a comprehensive interface for setup, control, and
diagnostics.[9][10] The software allows multiple clients to connect to the Gemini hub
simultaneously, a feature useful for complex or remote observatory setups.[4]

Key software features include:

o Temperature Compensation: A remote temperature probe enables the system to
automatically adjust focus to compensate for thermal expansion and contraction of the
telescope optical tube assembly (OTA).[3][4]

o Alt-Az De-rotation: The Gemini can function as a field de-rotator for telescopes on altitude-
azimuth mounts, counteracting the effect of field rotation during long exposures.[5][7]
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o Firmware Updates: The firmware is flash-upgradable, allowing for future feature
enhancements and bug fixes.[10]

Integration and Observational Workflow

Proper integration of the Gemini into an astronomical imaging train is crucial for optimal
performance. Its position relative to other components like off-axis guiders (OAGs) and filter
wheels must be carefully considered to maintain correct back focus and avoid mechanical
issues.

Logical Diagram: Astronomical Imaging Train

The following diagram illustrates the logical connection of components in a typical advanced
imaging setup incorporating the Gemini.
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Caption: Logical flow of the light path and control connections in a typical imaging train.
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Experimental Protocol: Automated Imaging Session
Workflow

This protocol outlines the steps for conducting an automated imaging session using the
Gemini's capabilities for focusing, framing, and temperature compensation.

e System Initialization:
o Power on the Gemini Control Hub and all connected imaging equipment.[10]
o Connect the control computer to the Gemini Hub via USB, Ethernet, or WiFi.[8][10]

o Launch the ASCOM-compliant imaging software (e.g., NINA, SGP) and connect to all
devices: mount, camera, filter wheel, and the Optec Gemini Focuser and Rotator drivers.

e Homing and Calibration:

o Initiate the homing sequence for both the focuser and rotator from the control software or
hand controller.[10][11] This establishes a precise, repeatable starting position.

o If using an off-axis guider, calibrate the guiding software (e.g., PHDZ2). This calibration
must be redone if the rotator is moved significantly.[12]

e Target Acquisition and Framing:
o Slew the telescope mount to the desired celestial target.

o Use the rotator function to precisely frame the object. This is especially critical for non-
symmetrical objects or for matching a specific composition from previous sessions.[5] The
high resolution of 600 steps per degree allows for very fine adjustments.[5]

e Autofocus Routine:
o Initiate an automated focusing routine within the imaging software.

o The software will command the Gemini focuser to move through a series of positions,
capturing an image at each step.
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o Based on a metric like star Half-Flux Radius (HFR), the software calculates the point of
best focus and commands the Gemini to move to that precise position. The 0.11-micron
step size enables extremely accurate focusing.[5]

e Automated Data Acquisition:
o Start the imaging sequence (e.g., capturing a series of light frames).

o Enable temperature compensation in the Gemini driver. The system will use data from the
temperature probe to make small, periodic adjustments to the focus position, maintaining
sharpness as ambient temperature changes.[3]

o If imaging multiple targets in a single session, the software can automatically rotate the
field of view to the correct orientation for each new target.[5]

Workflow Diagram: Automated Imaging Protocol
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Caption: A typical workflow for an automated astrophotography session using the Gemini.

Conclusion
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The Optec Gemini Focusing Rotator represents a significant advancement in astronomical
instrumentation by providing a robust, high-precision, and integrated solution for focusing and
field rotation. Its substantial payload capacity, fine resolution, and versatile software control
make it an ideal component for advanced researchers and astrophotographers utilizing heavy
imaging packages. The device's ability to minimize flexure and back focus consumption while
enabling sophisticated automation workflows directly addresses key challenges in modern
deep-sky imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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